Cas no 2035022-24-1 ((2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide
• CAS No: 2035022-24-1
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 6295923
• PubChem ID: 121137467
• Update Time: 2025-08-05

(2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide
• F6438-3036
• 2035022-24-1
• (2E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(4-methoxyphenyl)prop-2-enamide
• AKOS032456716
• (E)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(4-methoxyphenyl)acrylamide
• (E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(4-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C16H18N4O4/c1-22-12-7-4-11(5-8-12)6-9-14(21)17-10-13-18-15(23-2)20-16(19-13)24-3/h4-9H,10H2,1-3H3,(H,17,21)/b9-6+
• InChI Key： DGGARSATSTVEDG-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C/C(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.5Ų

Additional information on (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide

Introduction to (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2035022-24-1 is a highly intriguing molecule in the realm of chemical biology, particularly known for its structural and functional attributes. This compound, formally identified as (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide, has garnered significant attention due to its unique chemical properties and potential applications in pharmaceutical research and development.

The molecular structure of this compound features a conjugated system consisting of an amide group attached to a prop-2-enyl moiety, which is further substituted with a 4-methoxyphenyl group. The presence of these functional groups not only contributes to the compound's overall reactivity but also opens up numerous possibilities for further chemical modifications and derivations. This structural complexity makes it an attractive candidate for studying various biological pathways and interactions.

One of the most notable aspects of this compound is its incorporation of a 4,6-dimethoxy-1,3,5-triazin-2-yl group. This triazine ring is a well-known pharmacophore in medicinal chemistry, often found in a variety of bioactive molecules. The methoxy substituents on the triazine ring enhance its solubility and stability, making it more suitable for biological assays and drug formulations. The combination of these features suggests that this compound may exhibit a range of biological activities, including potential roles in enzyme inhibition and receptor binding.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules with similar structural motifs. For instance, studies have shown that triazine derivatives can interact with various biological targets, leading to effects such as anti-inflammatory, antimicrobial, and anticancer properties. The amide group in this compound also plays a crucial role in modulating its biological activity by influencing hydrogen bonding interactions and solubility profiles.

Current research in the field of chemical biology has been focusing on developing novel molecules that can modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. The compound (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide has emerged as a promising candidate due to its ability to interact with multiple targets simultaneously. This multitarget interaction capability is particularly valuable in drug discovery efforts aimed at developing therapies that address complex disease mechanisms.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The use of advanced catalytic methods and purification techniques ensures high yields and purity levels necessary for biological testing. These synthetic strategies are critical for producing enough material for comprehensive pharmacological studies without compromising quality.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular dynamics simulations have helped understand its behavior in different environments. These computational approaches are essential for predicting how the compound will interact with biological targets and for designing optimized derivatives.

The pharmacological evaluation of this compound has revealed several interesting findings. Initial assays have shown that it exhibits moderate activity against certain enzymes implicated in inflammation and cancer progression. The presence of the 4-methoxyphenyl group appears to enhance binding affinity to these targets by improving hydrophobic interactions. Further studies are underway to determine the exact mechanism of action and to explore potential side effects.

In conclusion, the compound with CAS number 2035022-24-1, specifically identified as (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(4-methoxyphenyl)prop-2-enamide, represents a significant advancement in chemical biology research. Its unique structure and promising biological activities make it a valuable tool for studying disease mechanisms and developing new therapeutic strategies. As research continues to uncover more about its properties and potential applications, this molecule is poised to play a crucial role in future medical breakthroughs.